Cas no 15971-96-7 (Cyclohexanepentanoicacid, d-oxo-)

• Product Name: Cyclohexanepentanoicacid, d-oxo-
• CAS No: 15971-96-7
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 201966
• PubChem ID: 298881
• Update Time: 2025-04-23

Cyclohexanepentanoicacid, d-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepentanoicacid, d-oxo-
• 5-cyclohexyl-5-oxopentanoic acid
• 5-CYCLOHEXYL-5-OXOVALERIC ACID
• 4-Hexahydrobenzoyl butanoic acid
• 5-Cyclohexyl-5-oxo-valeriansaeure
• 5-cyclohexyl-5-oxo-valeric acid
• 15971-96-7
• MFCD01320140
• DTXSID20305605
• NSC 171234
• SCHEMBL4617509
• AKOS006276762
• NSC171234
• 5-CYCLOHEXYL-5-OXOVALERICACID
• NSC-171234

• MDL： MFCD01320140
• Inchi： 1S/C11H18O3/c12-10(7-4-8-11(13)14)9-5-2-1-3-6-9/h9H,1-8H2,(H,13,14)
• InChI Key： FEHBUZYBKUOFIA-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 198.12600
• Monoisotopic Mass: 198.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 365.7°C at 760 mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.487
• PSA: 54.37000
• LogP: 2.39070

Additional information on Cyclohexanepentanoicacid, d-oxo-

Cyclohexanepentanoic Acid, D-Oxo- (CAS No. 15971-96-7): A Comprehensive Overview

Cyclohexanepentanoic acid, D-oxo-, also known by its CAS registry number 15971-96-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a pentanoic acid group and an oxo (keto) functional group. The presence of these functional groups imparts Cyclohexanepentanoic acid, D-oxo- with a wide range of chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Cyclohexanepentanoic acid, D-oxo- through various routes, including enzymatic catalysis and microwave-assisted synthesis. These methods not only enhance the yield but also reduce the environmental footprint of production processes. For instance, researchers have reported the use of lipase-catalyzed oxidation to synthesize Cyclohexanepentanoic acid, D-oxo- from its corresponding alcohol precursor. This approach is particularly advantageous due to its high selectivity and mild reaction conditions.

The structural uniqueness of Cyclohexanepentanoic acid, D-oxo- makes it an attractive candidate for drug design. The compound's ability to act as a chiral building block has been exploited in the development of novel pharmaceutical agents. For example, studies have shown that Cyclohexanepentanoic acid, D-oxo- derivatives can modulate enzyme activity by binding to specific protein targets. This property has led to their investigation as potential inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

In the agrochemical sector, Cyclohexanepentanoic acid, D-oxo- has been explored as a bioactive compound with potential pesticidal properties. Recent research has demonstrated that certain derivatives of this compound exhibit potent activity against agricultural pests such as aphids and nematodes. The mechanism of action involves interference with the pest's nervous system or disruption of essential metabolic pathways.

The material science applications of Cyclohexanepentanoic acid, D-oxo- are equally promising. The compound serves as a precursor for the synthesis of advanced polymers and high-performance materials. For instance, its use in polyurethane production has been reported to enhance the mechanical properties and thermal stability of the resulting materials. This is attributed to the strong intermolecular hydrogen bonding facilitated by the carboxylic acid group in Cyclohexanepentanoic acid, D-oxo-.

From an environmental standpoint, the biodegradability and eco-friendly nature of Cyclohexanepentanoic acid, D-Oxo) have been extensively studied. Research indicates that this compound undergoes rapid microbial degradation under aerobic conditions, making it suitable for use in sustainable chemical processes. Furthermore, its low toxicity profile minimizes risks to aquatic ecosystems when used responsibly.

In conclusion, Cyclohexanepentanoic acid, D-Oxo) (CAS No. 15971-96-7) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups provide a foundation for innovative research and development efforts. As scientific understanding continues to evolve, it is anticipated that new applications for this compound will emerge, further solidifying its importance in modern chemistry.